Cas no 1420973-11-0 (5-((1,4-Diazepan-1-yl)methyl)-2-chlorothiazole hydrochloride)

• Product Name: 5-((1,4-Diazepan-1-yl)methyl)-2-chlorothiazole hydrochloride
• CAS No: 1420973-11-0
• MF: C₉H₁₅Cl₂N₃S
• MW: 268.206498384476
• CID: 2169810
• Update Time: 2023-08-05

5-((1,4-Diazepan-1-yl)methyl)-2-chlorothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-((1,4-Diazepan-1-yl)methyl)-2-chlorothiazole hydrochloride

• Inchi： 1S/C9H14ClN3S.ClH/c10-9-12-6-8(14-9)7-13-4-1-2-11-3-5-13;/h6,11H,1-5,7H2;1H
• InChI Key： ZOGGMKKXRWKTKZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN2CCNCCC2)S1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes